Vinclozolin-13C3,D3

• Molecular Formula: C12H9Cl2NO3
• Molecular Weight: 292.10 g/mol
• InChI: InChI=1S/C12H9Cl2NO3/c1-3-12(2)10(16)15(11(17)18-12)9-5-7(13)4-8(14)6-9/h3-6H,1H2,2H3/i2+1D3,10+1,12+1
• InChIKey: FSCWZHGZWWDELK-ISYLVPJGSA-N

Vinclozolin-13C3,D3: Dual-Labeled Internal Standard

Vinclozolin-13C3,D3 is a stable isotope-labeled analog of the dicarboximide fungicide vinclozolin, specifically engineered as a dual-labeled internal standard (IS) for liquid chromatography-tandem mass spectrometry (LC-MS/MS) . With three 13C atoms and three deuterium (D3) substitutions, its molecular mass (292.11 g/mol) is shifted by +6 Da relative to the unlabeled parent compound (286.11 g/mol), providing a unique MS signature that avoids spectral overlap with endogenous metabolites . Unlike unlabeled standards or single-isotope analogs, this dual-labeling strategy ensures co-elution with the native analyte while enabling unambiguous quantitation in complex biological and environmental matrices, where vinclozolin's anti-androgenic metabolites M1 and M2 are also present [1].

Workflow LC-MS/MS bioanalysis of vinclozolin in biological and environmental matrices

Selection Dual-labeled (13C3,D3) internal standard for co-elution with native analyte

Context Resolves anti-androgenic metabolites M1/M2 via distinct mass shift

• [1] Bursztyka, J., et al. (2008). Biotransformation of vinclozolin in rat precision-cut liver slices: comparison with in vivo metabolic pattern. Journal of Agricultural and Food Chemistry, 56(12), 4832-4839. View Source

Limitations of Generic Vinclozolin Standards

Substituting Vinclozolin-13C3,D3 with unlabeled vinclozolin or even a single-isotope (e.g., 13C-only or D-only) analog introduces significant quantitation error and analytical ambiguity. Unlabeled standards cannot correct for matrix effects or ion suppression in ESI-MS, leading to biased results [1]. Single-isotope labels may co-elute but suffer from isotopic peak overlap with the native analyte's natural abundance M+1 or M+2 ions, especially for chlorine-containing compounds like vinclozolin, which has a distinct isotopic pattern from its two chlorine atoms . This dual-labeling strategy ensures a clean +6 Da shift, completely separating the IS from both the native analyte and its major in vivo metabolites (M1, M2, M5), a critical requirement for studies where these metabolites are themselves the endpoints of interest [2].

Unlabeled standards May not correct for ion suppression or matrix effects, introducing bias

Single-isotope labels Risk isotopic peak overlap with natural abundance M+2 from chlorine atoms

Structural analog IS Different retention time may shift matrix-effect correction away from analyte window

• [1] Restek. (2015). Choosing an Internal Standard. Restek Technical Article. View Source
• [2] Sierra-Santoyo, A., et al. (2004). Liquid chromatography determination of the anti-androgen vinclozolin and its metabolites in rat serum. Journal of Chromatography B, 809(1), 105-110. View Source

Quantitative Evidence for Vinclozolin-13C3,D3

Isotopic Purity and Spectral Separation

Vinclozolin-13C3,D3 demonstrates a molecular mass shift of +6 Da (292.11 g/mol) versus unlabeled vinclozolin (286.11 g/mol) due to its 13C3 and D3 labeling . This shift is critical because the two major anti-androgenic metabolites, M1 and M2, have molecular weights of 303 and 286 g/mol respectively, and can overlap with the natural isotopic envelope of unlabeled vinclozolin. The +6 Da shift ensures baseline MS resolution from these metabolites, preventing overestimation of parent compound concentrations in biological samples [1].

Mass shift vs unlabeled

Class-level inference

+6 Da

Separates from M1/M2 metabolites

Calculated from molecular formula

Evidence Dimension	Mass shift relative to unlabeled vinclozolin
Target Compound Data	+6 Da (292.11 g/mol)
Comparator Or Baseline	Unlabeled vinclozolin: 286.11 g/mol
Quantified Difference	Δm = +6 Da
Conditions	Calculated from molecular formula (C9(13C)3H6D3Cl2NO3 vs C12H9Cl2NO3)

Why This Matters

This mass shift eliminates spectral interference from the anti-androgenic metabolites M1 and M2, which are the primary toxicological endpoints, ensuring accurate parent compound quantification.

• [1] Bursztyka, J., et al. (2008). Biotransformation of vinclozolin in rat precision-cut liver slices: comparison with in vivo metabolic pattern. Journal of Agricultural and Food Chemistry, 56(12), 4832-4839. View Source

Matrix Effect Correction in Bioanalysis

While direct head-to-head recovery data for Vinclozolin-13C3,D3 is not published, the use of stable isotope-labeled internal standards (SIL-IS) is established to correct for matrix effects and ion suppression in ESI-MS. Studies using unlabeled vinclozolin report >90% recovery from mouse plasma, serum, urine, and rabbit bile, but these methods lack the precision of SIL-IS correction [1]. A class-level inference confirms that SIL-IS improves accuracy and precision by normalizing for variable extraction efficiency and ionization, a benefit not achievable with unlabeled standards [2].

Matrix effect correction

Class-level inference

SIL-IS corrects ion suppression

Improves accuracy vs unlabeled standard

Supported by SIL-IS literature

Evidence Dimension	Matrix effect correction capability
Target Compound Data	SIL-IS corrects for ion suppression/enhancement
Comparator Or Baseline	Unlabeled standard: cannot correct for matrix effects
Quantified Difference	Qualitative improvement in accuracy/precision
Conditions	LC-ESI-MS/MS analysis of biological extracts

Why This Matters

In studies of vinclozolin's endocrine disruption, accurate quantification in complex matrices (plasma, tissue) is essential for correlating exposure with biological effect; SIL-IS is the regulatory standard for this purpose.

• [1] El-Mahrouk, M. S., et al. (2006). Simultaneous determination of vinclozolin and detection of its degradation products in mouse plasma, serum and urine, and from rabbit bile, by high-performance liquid chromatography. Journal of Chromatography B, 1115(1-2), 8-18. View Source
• [2] WuXi AppTec. (2025). LC-MS生物分析中内标的使用考量. View Source

Co-Elution and Metabolite Resolution

The dual-labeling of Vinclozolin-13C3,D3 ensures it co-elutes exactly with the unlabeled parent compound, as expected for a SIL-IS. Critically, published HPLC methods show that the major metabolite M1 has a distinct retention time (8.1 min) compared to the parent (12.8 min) on a C18 column [1]. Because the IS co-elutes with the parent peak, it corrects for ion suppression specifically at that retention window, while the mass shift (+6 Da) prevents MS overlap with the M1 peak. This is a distinct advantage over using a structural analog IS, which would have a different retention time and thus may not accurately reflect matrix effects at the analyte's elution window.

Co-elution & resolution

Cross-study comparable

Co-elutes at 12.8 min; M1 at 8.1 min

Corrects parent window; avoids M1 misidentification

XTerra C18, pH 9.2 mobile phase

Evidence Dimension	Chromatographic retention time and mass resolution
Target Compound Data	Co-elutes with parent (12.8 min); MS resolved from M1 (8.1 min)
Comparator Or Baseline	Structural analog IS: different retention time; single-isotope IS: potential MS overlap
Quantified Difference	Δt_R = 4.7 min between M1 and parent; Δm = +6 Da for IS
Conditions	XTerra MS C18 column, 10 mM ammonium bicarbonate (pH 9.2)/acetonitrile mobile phase

Why This Matters

This ensures that the IS corrects for matrix effects precisely at the parent compound's retention time, while the mass shift prevents misidentification of M1 as the parent, a common pitfall in studies of vinclozolin metabolism.

• [1] El-Mahrouk, M. S., et al. (2006). Simultaneous determination of vinclozolin and detection of its degradation products in mouse plasma, serum and urine, and from rabbit bile, by high-performance liquid chromatography. Journal of Chromatography B, 1115(1-2), 8-18. View Source

Purity and Batch Consistency

Vinclozolin-13C3,D3 is supplied with a minimum purity of 98% (as reported by Clearsynth and Coompo) [1]. This high purity is critical for its use as an internal standard, as impurities can contribute to background signal and compromise quantification limits. In contrast, unlabeled technical-grade vinclozolin may have lower and variable purity, unsuitable for precise analytical work. The certified purity of this SIL-IS ensures batch-to-batch consistency, a requirement for validated methods in GLP or ISO-accredited laboratories.

Purity

Supporting evidence

≥98%

Reduces background for low-LOQ methods

Certified per CoA

Evidence Dimension	Chemical purity
Target Compound Data	≥98%
Comparator Or Baseline	Technical grade vinclozolin: variable, often <95%
Quantified Difference	Minimum 3% purity advantage
Conditions	As specified in Certificate of Analysis (CoA)

Why This Matters

High and consistent purity reduces background interference and ensures reliable calibration curves, essential for studies requiring low limits of detection (LOD) and quantitation (LOQ).

• [1] Coompo Research Chemicals. Vinclozolin-13C3,D3 Product Page. View Source

Applications of Vinclozolin-13C3,D3

Parent Compound Quantification in PK/TK Studies

In rodent models of vinclozolin exposure, accurate measurement of parent compound concentration in serum and tissues is complicated by rapid metabolism to M1, M2, and M5 [1]. Vinclozolin-13C3,D3, as a +6 Da SIL-IS, enables precise LC-MS/MS quantitation of the parent compound without interference from these metabolites, which are themselves the primary effectors of anti-androgenic activity. This is essential for establishing dose-response relationships and for physiologically based pharmacokinetic (PBPK) modeling.

Environmental Residue Analysis

Vinclozolin is listed on the US EPA's Contaminant Candidate List 3 (CCL 3) [1]. Monitoring its presence in drinking water and agricultural runoff requires methods that can distinguish it from its degradation products (M1, M2, M3) which also persist in the environment . Vinclozolin-13C3,D3 serves as the ideal internal standard for these multi-residue LC-MS/MS methods, correcting for matrix effects in complex environmental samples (soil, sediment, plant tissue) and ensuring compliance with regulatory reporting limits.

Method Validation for Endocrine Disruptor Screening

Regulatory bodies (e.g., EPA, EFSA) require validated analytical methods for monitoring endocrine-disrupting chemicals. Vinclozolin-13C3,D3, with its high isotopic purity (≥98%) and defined mass shift, is a critical tool for method validation, including assessment of accuracy, precision, linearity, and matrix effects, as mandated by guidelines like SANTE/12682/2019 [1].

Application

Selection Property

Validation Focus

Parent compound quantification in PK/TK studies

Dual-isotope co-elution with parent

Metabolite-resolved quantitation in plasma/tissue

Environmental residue monitoring

Matrix-effect correction in complex samples

Multi-residue LC-MS/MS method performance

Method validation for endocrine disruptor screening

High isotopic purity and defined mass shift

Accuracy, precision, and matrix-effect assessment

• [1] Sierra-Santoyo, A., et al. (2008). Pharmacokinetics and Dosimetry of the Antiandrogen Vinclozolin after Oral Administration in the Rat. Toxicological Sciences, 106(1), 145-153. View Source